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Compound of Interest

Compound Name: Triethyl silane

Cat. No.: B7724728 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the physical and chemical

properties of triethylsilane (TES), a versatile organosilicon compound with significant

applications in organic synthesis and drug development. This document details its key

characteristics, reactivity, and provides standardized experimental protocols for its use and

analysis.

Core Physical and Chemical Properties
Triethylsilane, with the chemical formula (C₂H₅)₃SiH, is a trialkylsilane recognized for the

reactivity of its silicon-hydrogen bond.[1] It is a colorless liquid at room temperature with a mild,

garlic-like odor.[2][3] This compound is a staple in synthetic chemistry, primarily utilized as a

mild and selective reducing agent.[2][4]

Physical Properties
The physical characteristics of triethylsilane are summarized in the table below, providing a

quick reference for experimental planning and execution.
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Property Value Source(s)

Molecular Formula C₆H₁₆Si [4]

Molar Mass 116.28 g/mol [4]

Appearance Colorless liquid [4]

Boiling Point 107-108 °C [4][5][6][7]

Melting Point -156.1 °C to -157 °C [1][6]

Density 0.728 g/mL at 25 °C [1][6][7]

Refractive Index (n²⁰/D) 1.412 [6][7]

Vapor Pressure
31 hPa at 20 °C; 75 hPa at 38

°C; 126 hPa at 50 °C
[1]

Flash Point -2.99 °C to 25 °F (closed cup) [1][6]

Solubility

Insoluble in water; soluble in

hydrocarbons, halocarbons,

and ethers.

[6]

LogP 3.6 at 20 °C [6]

Chemical Properties and Reactivity
The chemical utility of triethylsilane is dominated by the reactivity of its Si-H bond.[1][8] This

bond is susceptible to cleavage, allowing triethylsilane to act as a hydride donor in a variety of

chemical transformations.[9]

Key chemical characteristics include:

Reducing Agent: It is a mild reducing agent, particularly effective for the reduction of

aldehydes, ketones, and for the deprotection of various functional groups.[4][9][10] It is often

used in combination with a Brønsted or Lewis acid.[10]

Hydrosilylation: Triethylsilane readily participates in hydrosilylation reactions, which involve

the addition of the Si-H bond across unsaturated bonds, such as those in alkenes and

alkynes.[9][11] This reaction is a cornerstone of organosilicon chemistry.
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Stability: Triethylsilane is stable under normal conditions but is sensitive to moisture, acids,

and bases, with which it can react to generate highly flammable hydrogen gas.[6]

Protecting Group Chemistry: It is instrumental in the formation of silyl ethers, which serve as

protecting groups for alcohols in multi-step syntheses.[4]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of triethylsilane. The

following table summarizes its key spectroscopic features.

Spectroscopic Technique Key Data Source(s)

¹H NMR (in CDCl₃)

δ ~3.62 ppm (septet, 1H, Si-

H), δ ~0.98 ppm (t, 9H, -CH₃),

δ ~0.59 ppm (q, 6H, -CH₂-)

[12]

¹³C NMR (in CDCl₃)
δ ~7.4 ppm (-CH₂-), δ ~3.6

ppm (-CH₃)
[1]

IR Spectroscopy
Strong Si-H stretching vibration

around 2100 cm⁻¹
[13][14]

Mass Spectrometry

Molecular ion peak (M⁺) at m/z

116. Key fragments often

result from the loss of ethyl

groups.

[4][15]

Experimental Protocols
Detailed methodologies for key experiments involving the characterization and application of

triethylsilane are provided below.

Determination of Boiling Point
Objective: To determine the boiling point of a liquid sample of triethylsilane.

Materials:
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Thiele tube or other heating apparatus (e.g., MelTemp)[16][17]

Thermometer

Small test tube

Capillary tube (sealed at one end)

Liquid paraffin or silicone oil

Sample of triethylsilane

Procedure:

Fill the small test tube with the triethylsilane sample to a depth of about 2-3 cm.

Place the capillary tube, with its sealed end up, into the test tube containing the sample.

Attach the test tube to the thermometer using a rubber band or wire, ensuring the bulb of the

thermometer is level with the sample.

Insert the thermometer and test tube assembly into the Thiele tube containing the heating oil,

making sure the top of the triethylsilane sample is below the oil level.

Gently heat the side arm of the Thiele tube.[16]

Observe the capillary tube. As the liquid heats up, a stream of bubbles will emerge from the

open end of the capillary tube.

Continue heating until a rapid and continuous stream of bubbles is observed.

Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid begins to

enter the capillary tube.[8][16] Record this temperature.

Determination of Density
Objective: To determine the density of a liquid sample of triethylsilane.
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Materials:

Pycnometer or a graduated cylinder and an analytical balance[18][19]

Sample of triethylsilane

Thermometer

Procedure (using a graduated cylinder and balance):

Measure and record the mass of a clean, dry graduated cylinder.[18]

Carefully add a known volume of triethylsilane to the graduated cylinder (e.g., 10 mL).

Record the exact volume.

Measure and record the mass of the graduated cylinder containing the triethylsilane.[18]

Measure and record the temperature of the triethylsilane.

Calculate the mass of the triethylsilane by subtracting the mass of the empty graduated

cylinder from the mass of the cylinder with the liquid.

Calculate the density using the formula: Density = Mass / Volume.[18]

Triethylsilane-Mediated Deprotection of a Benzyl Ether
Objective: To remove a benzyl protecting group from an alcohol using triethylsilane.

Materials:

Benzyl-protected alcohol

Triethylsilane (Et₃SiH)

Palladium on carbon (10% Pd/C)[2]

Methanol (MeOH)

Round-bottom flask
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Magnetic stirrer

Filtration apparatus (e.g., Celite® pad)

Procedure:

Dissolve the benzyl-protected compound in methanol in a round-bottom flask.[2]

Carefully add 10% Pd/C to the solution (typically 10% by weight of the substrate).

Add triethylsilane to the reaction mixture (typically 2-3 equivalents relative to the substrate).

[2]

Stir the suspension at room temperature.

Monitor the progress of the reaction by thin-layer chromatography (TLC).

Upon completion, dilute the reaction mixture with additional methanol.

Filter the mixture through a pad of Celite® to remove the palladium catalyst.[2]

Wash the Celite® pad with methanol.

Combine the filtrates and remove the solvent under reduced pressure to obtain the

deprotected alcohol.

If necessary, purify the product by column chromatography.

Visualizations
The following diagrams, generated using Graphviz, illustrate key reaction mechanisms and

workflows involving triethylsilane.
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Catalytic Cycle

Products

Pd(0)

R-CO-Pd(II)-SR'

Oxidative Addition
+ R-CO-SR'

R-CO-Pd(II)-H
Transmetalation

+ Et3SiH
- Et3Si-SR'

Reductive Elimination

R-CHO

Click to download full resolution via product page

Fukuyama Reduction Mechanism
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Workflow for Benzyl Ether Deprotection
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Product

R-CH=CH₂

Transition Metal Catalyst
(e.g., Pt, Rh)

(C₂H₅)₃SiH

R-CH₂-CH₂-Si(C₂H₅)₃

Click to download full resolution via product page

Hydrosilylation of an Alkene

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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